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Compound of Interest

Compound Name:
D-(+)-Maltose Monohydrate-UL-

13C12

Cat. No.: B1161240

Get Quote

Precision Tools for Glycomics and Metabolic Flux
Analysis[1]
Executive Summary
D-(+)-Maltose Monohydrate-UL-13C12 is a high-fidelity stable isotope standard where all

twelve carbon atoms in the disaccharide backbone are replaced with Carbon-13 (

C).[1] Unlike partially labeled analogs, the "Uniformly Labeled" (UL) configuration provides a
distinct mass shift of +12.04 Da, moving the analyte signal well beyond the interference window
of natural isotopic envelopes.

This guide details the physicochemical architecture, critical applications in Metabolic Flux

Analysis (MFA), and validated LC-MS/MS protocols for this compound.[1] It is designed for

researchers requiring absolute quantification of maltose in complex matrices (fermentation

broths, plasma, plant tissues) or those mapping carbon kinetics in carbohydrate metabolism.[1]
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Structural Definition
The molecule consists of two D-glucopyranosyl units linked by an ngcontent-ng-

c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

glycosidic bond.[1] In the UL-13C12 variant, every carbon position—from the anomeric C1 to
the exocyclic C6 on both rings—is enriched with

C (>99 atom %).[1]

Chemical Formula (Anhydrous):

C

H

O

[1]

Form: Monohydrate (crystalline solid containing one water molecule per maltose molecule).

[1]

CAS Number (Labeled): 2483735-61-9 (generic for labeled maltose variants, verify specific

vendor lots).[1]

The "Monohydrate" Distinction in Quantitation
Critical Note for Stock Preparation: The "Monohydrate" designation affects gravimetric

preparation but not mass spectrometric detection.

Weighing: You must account for the water of hydration.

MW (Unlabeled Monohydrate): ~360.31 g/mol [1]

MW (UL-13C12 Monohydrate): ~372.35 g/mol [1]

Detection (LC-MS): The water molecule is typically shed in the desolvation process of

Electrospray Ionization (ESI).[1] The detector sees the anhydrous ion.
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Target Ion

(compared to 343.30 for natural maltose).[1]

Comparative Specifications
Feature Natural D-(+)-Maltose D-(+)-Maltose-UL-13C12

Carbon Source
C (98.9%),

C (1.1%)
C (>99%)

Monohydrate MW 360.31 Da 372.35 Da

Anhydrous Mass 342.30 Da 354.34 Da

Mass Shift (

)
Reference +12.040 Da

NMR Signature Singlets (decoupled)
Complex multiplets (

coupling)

Analytical Utility: Why Uniform Labeling?
Isotope Dilution Mass Spectrometry (IDMS)
In quantitative glycomics, matrix effects (ion suppression/enhancement) compromise accuracy.

[1] D-(+)-Maltose-UL-13C12 serves as the ideal Internal Standard (IS).[1]

Mechanism: It co-elutes exactly with natural maltose in HILIC chromatography but is

spectrally distinct.

Benefit: Any signal loss due to matrix interference affects both the analyte and the IS equally.

The ratio remains constant, ensuring precise quantification.

NMR Spectroscopy
In Nuclear Magnetic Resonance, the UL-13C12 variant is used to determine complex

carbohydrate structures via
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C-

C connectivity experiments (e.g., INADEQUATE, TOCSY).[1] The uniform labeling allows
tracing of the carbon backbone without gaps.

Application: Metabolic Flux Analysis (MFA)
In drug development and fermentation optimization, researchers use D-(+)-Maltose-UL-13C12

to trace metabolic pathways.[1] Unlike glucose tracers, maltose tracers specifically interrogate

the maltose/maltodextrin transport systems (e.g., MalE/MalF/MalG complex in bacteria).[1]

Pathway Tracing Logic
Uptake: The labeled maltose enters the cell.

Hydrolysis: Maltose phosphorylase or amylomaltase cleaves the

bond.

Flux: The resulting glucose units (now

C

-Glucose) enter Glycolysis or the Pentose Phosphate Pathway.[1]

Readout: By measuring the isotopologue distribution in downstream metabolites (Pyruvate,

Lactate, Citrate), researchers calculate the intracellular flux rates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_69-79-4_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exogenous
UL-13C12 Maltose

Maltose Transporter
(MalEFG)

Intracellular
UL-13C12 Maltose

Amylomaltase / Phosphorylase

2x UL-13C6 Glucose

 Cleavage

Glycolysis Pathway

13C-Pyruvate
(Mass Shift +3)

 Metabolism

Click to download full resolution via product page

Figure 1: Metabolic fate of D-(+)-Maltose-UL-13C12.[1] The disaccharide is transported intact,

then cleaved into two uniformly labeled glucose units, propagating the carbon isotope signature

into central metabolism.

Experimental Protocol: LC-MS/MS Quantification
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Objective: Absolute quantification of maltose in plasma or fermentation broth using HILIC-

MS/MS.

Reagents & Preparation
Stock Solution (1 mg/mL): Dissolve 1.0 mg of D-(+)-Maltose Monohydrate-UL-13C12 in 1.0

mL of 50:50 Acetonitrile:Water.

Storage: -20°C (Stable for 6 months).[1]

Working Internal Standard (IS): Dilute Stock to 10 µg/mL in 80% Acetonitrile.

Sample Preparation (Protein Precipitation)
Aliquot 50 µL of biological sample (plasma/media).[1]

Add 200 µL of Working IS (10 µg/mL in 80% ACN).

Note: The high organic content precipitates proteins and introduces the IS simultaneously.

Vortex for 30 seconds; Centrifuge at 12,000 x g for 10 mins at 4°C.

Transfer supernatant to an autosampler vial.

HILIC Chromatography Conditions
Maltose is highly polar and retains poorly on C18. Hydrophilic Interaction Liquid

Chromatography (HILIC) is mandatory.[1]

Column: Waters XBridge BEH Amide (2.1 x 100 mm, 2.5 µm) or equivalent.[1]

Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (High pH improves sugar

ionization).[1]

Mobile Phase B: Acetonitrile.

Gradient:

0-1 min: 90% B[1]
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1-8 min: 90%

60% B[1]

8-10 min: 60% B[1]

10.1 min: Re-equilibrate at 90% B.

Mass Spectrometry (MRM Parameters)
Operate in Negative Ion Mode (ESI-) for best sensitivity, or Positive Mode (ESI+) as ammonium

adducts.[1]

Analyte Polarity
Precursor (

)

Product (

)

Collision
Energy

Maltose (Natural) ESI (-) 341.1 179.0 (Glucose

unit)
15 eV

Maltose-UL-

13C12
ESI (-) 353.1

185.0 (

-Glc)
15 eV

Note: In Positive mode, look for

.[1] Natural: 360.3; Labeled: 372.3.
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Figure 2: Analytical workflow for IDMS quantification of maltose.[1]

Stability & Handling
Hygroscopic Nature: The monohydrate form is relatively stable, but the anhydrous powder is

hygroscopic. Always equilibrate the vial to room temperature before opening to prevent
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condensation.

Isotopic Exchange: The carbon backbone is non-exchangeable. The label is stable at all pH

levels typically encountered in biological extraction (pH 2-10).[1]

Sterilization: If using in cell culture, filter-sterilize (0.22 µm) aqueous stocks. Do not

autoclave, as caramelization/hydrolysis may occur at high temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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